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Compound of Interest |

\

3-
Compound Name: (Cyclohexylaminocarbonyl)phenyl

boronic acid

Cat. No.: B1350689

J

This guide provides critical safety and logistical information for the handling and disposal of 3-

(Cyclohexylaminocarbonyl)phenylboronic acid. The following procedures are based on

best practices for handling similar phenylboronic acid derivatives. It is imperative to consult the

specific Safety Data Sheet (SDS) provided by your supplier for the most accurate and

comprehensive information.

Immediate Safety Precautions

When handling 3-(Cyclohexylaminocarbonyl)phenylboronic acid, immediate and strict

adherence to safety protocols is essential to mitigate potential hazards. Based on data for

closely related compounds, this chemical should be treated as a substance that is harmful if

swallowed and may cause skin, eye, and respiratory irritation.[1][2][3]

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][4]

Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1][4]

Hygiene Measures:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1350689?utm_src=pdf-interest
https://www.benchchem.com/product/b1350689?utm_src=pdf-body
https://www.benchchem.com/product/b1350689?utm_src=pdf-body
https://www.benchchem.com/product/b1350689?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR13036~~PDF~~MTR~~CGV4~~EN~~2022-04-02%2007:55:02~~Phenylboronic%20acid~~
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/110140-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC130360100&productDescription=PHENYLBORIC+ACID+10GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR13036~~PDF~~MTR~~CGV4~~EN~~2022-04-02%2007:55:02~~Phenylboronic%20acid~~
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR13036~~PDF~~MTR~~CGV4~~EN~~2022-04-02%2007:55:02~~Phenylboronic%20acid~~
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Avoid all personal contact, including the inhalation of dust or vapors.[4]

Wash hands thoroughly with soap and water after handling and before breaks.[1]

Do not eat, drink, or smoke in the laboratory.[1][2]

Remove any contaminated clothing immediately and wash it before reuse.[4][5]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure
when working with 3-(Cyclohexylaminocarbonyl)phenylboronic acid.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR13036~~PDF~~MTR~~CGV4~~EN~~2022-04-02%2007:55:02~~Phenylboronic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR13036~~PDF~~MTR~~CGV4~~EN~~2022-04-02%2007:55:02~~Phenylboronic%20acid~~
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/110140-SDS-EN.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.carlroth.com/medias/SDB-227Y-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ4Njh8YXBwbGljYXRpb24vcGRmfGFESmtMMmd4Tnk4NU1UZzFORE14T0RFME1UYzBMMU5FUWw4eU1qZFpYMGxGWDBWT0xuQmtaZ3w1OWVhZDAxM2M4Mjc2YjIxMDcyYjFkN2RkOGE2ZjBjZTcwYmU5OThmOTQ1MjViYzZjYTQzYmRmNDU1ODY2MTJj
https://www.benchchem.com/product/b1350689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are
mandatory. A full-face shield is
recommended when there is a

risk of splashing.[3][4]

To protect eyes from contact
with dust or splashes, which

can cause serious irritation.[4]

Hand Protection

Chemically resistant gloves
(e.g., nitrile) should be worn.
Gloves must be inspected prior
to use and changed
immediately upon

contamination.[2][4]

To prevent skin contact and

potential irritation.[4]

Body Protection

A laboratory coat is required.
For larger quantities or tasks
with a higher risk of exposure,
a chemical-resistant apron
should be worn over the lab
coat.[4][6]

To protect skin from accidental

splashes or spills.[4]

Respiratory Protection

For handling small quantities in
a well-ventilated fume hood,
respiratory protection may not
be necessary. If dust or
aerosols are generated, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates should be used.[2]

[4]16]

To prevent respiratory tract
irritation from inhalation of dust

or aerosols.[4][7]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of 3-

(Cyclohexylaminocarbonyl)phenylboronic acid.

1. Preparation:
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o Ensure that a safety shower and eyewash station are readily accessible before beginning
work.[8]

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[11[8]
e The work area should be clean and free of clutter.[3]
 Verify that all necessary PPE is available and in good condition.
2. Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

3. Handling the Chemical:

o Keep the container of 3-(Cyclohexylaminocarbonyl)phenylboronic acid tightly closed
when not in use.[3][8]

e Avoid generating dust when transferring the solid.[1][3][8] Use appropriate tools, such as a
spatula, for transfers.[8]

« If making a solution, add the solid to the solvent slowly to avoid splashing.

4. Post-Handling:

o Clean the work area to remove any residual chemical.

o Decontaminate any equipment used.

» Properly dispose of all waste as outlined in the disposal plan.

 Remove PPE carefully to avoid contaminating yourself and the surrounding area.

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][8]

Disposal Plan
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All waste generated from the use of 3-(Cyclohexylaminocarbonyl)phenylboronic acid,
including contaminated PPE and empty containers, must be considered hazardous waste.[4]

» Waste Collection:
o Collect all solid and liquid waste in clearly labeled, sealed containers.
o Do not mix with other incompatible waste streams.

o Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected as hazardous waste.

o Dispose of the rinsed containers in accordance with institutional and local regulations.
e Regulatory Compliance:

o All waste disposal must be carried out in accordance with local, state, and federal
regulations.[2][5] Consult your institution's environmental health and safety (EHS)
department for specific guidance.

Emergency Procedures: Chemical Spill Workflow
The following workflow outlines the immediate steps to take in the event of a chemical spill.

Caption: Workflow for handling a chemical spill.

Quantitative Data

The following data is for Phenylboronic acid, a closely related compound, and should be used
as a reference.
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Property Value

Molecular Formula CeH7BO2

CAS Number 98-80-6

Melting Point 216 - 219 °C (421 - 426 °F)
Purity >95%

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1350689?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR13036~~PDF~~MTR~~CGV4~~EN~~2022-04-02%2007:55:02~~Phenylboronic%20acid~~
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/110140-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC130360100&productDescription=PHENYLBORIC+ACID+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.carlroth.com/medias/SDB-227Y-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ4Njh8YXBwbGljYXRpb24vcGRmfGFESmtMMmd4Tnk4NU1UZzFORE14T0RFME1UYzBMMU5FUWw4eU1qZFpYMGxGWDBWT0xuQmtaZ3w1OWVhZDAxM2M4Mjc2YjIxMDcyYjFkN2RkOGE2ZjBjZTcwYmU5OThmOTQ1MjViYzZjYTQzYmRmNDU1ODY2MTJj
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10041420&lang=EN
https://pim-resources.coleparmer.com/sds/04203.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/product/b1350689#personal-protective-equipment-for-handling-3-cyclohexylaminocarbonyl-phenylboronic-acid
https://www.benchchem.com/product/b1350689#personal-protective-equipment-for-handling-3-cyclohexylaminocarbonyl-phenylboronic-acid
https://www.benchchem.com/product/b1350689#personal-protective-equipment-for-handling-3-cyclohexylaminocarbonyl-phenylboronic-acid
https://www.benchchem.com/product/b1350689#personal-protective-equipment-for-handling-3-cyclohexylaminocarbonyl-phenylboronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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